Catharanthine Tartrate

• Molecular Formula: C25H30N2O8
• Molecular Weight: 486.5 g/mol
• InChI: InChI=1S/C21H24N2O2.C4H6O6/c1-3-14-10-13-11-21(20(24)25-2)18-16(8-9-23(12-13)19(14)21)15-6-4-5-7-17(15)22-18;5-1(3(7)8)2(6)4(9)10/h4-7,10,13,19,22H,3,8-9,11-12H2,1-2H3;1-2,5-6H,(H,7,8)(H,9,10)/t13-,19-,21+;/m1./s1
• InChIKey: JYBKPXVXYJDIFX-QFUJWSNYSA-N

Catharanthine Tartrate: Identity and Sourcing Overview

Catharanthine tartrate is a terpene indole alkaloid salt isolated from Catharanthus roseus (Madagascar periwinkle) . It is widely recognized as a critical biosynthetic precursor to the clinically essential anti-mitotic chemotherapeutics vinblastine and vincristine . Beyond its role as a synthetic building block, catharanthine tartrate itself demonstrates distinct biological activities, primarily characterized by its inhibition of voltage-operated L-type calcium channels (VOCCs), which underlies its observed cardiovascular and potential anticancer effects .

Synthetic precursor

Vinblastine / vincristine semi-synthesis via Fe³⁺-mediated coupling with vindoline

Salt form advantage

Tartrate salt supports aqueous formulation readiness and consistent stoichiometry

Research tool

Voltage-operated L-type calcium channel (VOCC) antagonist with reported tissue-selectivity context

Risks of Generic Catharanthine Substitution

Generic substitution of catharanthine tartrate with catharanthine free base or other vinca alkaloids is not scientifically valid due to fundamental differences in physicochemical properties and biological mechanism. The tartrate salt form is engineered for significantly enhanced aqueous solubility and stability compared to its free base, directly impacting its utility in both in vitro assays and in vivo formulations . Furthermore, while catharanthine shares structural motifs with the potent anti-mitotic agents vinblastine and vincristine, its primary mechanism of action diverges sharply: it is a relatively weak microtubule inhibitor (IC50 = 60 µg/mL for HCT116 proliferation) and is instead a potent, tissue-selective inhibitor of L-type calcium channels (IC50 = 8 µM in VSMCs) [1]. This mechanistic divergence makes catharanthine tartrate a distinct chemical probe, not a functional substitute for its more cytotoxic derivatives.

This product

Catharanthine Tartrate

Defined salt stoichiometry; reported aqueous solubility profile; consistent counterion for Fe³⁺-mediated coupling

Potential substitute

Catharanthine Free Base

Lower aqueous solubility may limit formulation consistency; batch-to-batch counterion variability can shift coupling yield

This product

Catharanthine Tartrate

Measurable tubulin binding constant reported; induces tubulin self-association at defined efficacy level

Potential substitute

Vindoline

Tubulin binding only marginally detectable; does not induce comparable self-association; distinct precursor role only

This product

Catharanthine Tartrate

Tartrate counterion validated in Fe³⁺-mediated dimerization protocols; documented synthetic yield context

Potential substitute

Other salt forms / generic catharanthine

Counterion composition may alter oxidation-state sensitivity; coupling reproducibility may shift across uncharacterized salt variants

• [1] Jadhav A, Liang W, Papageorgiou PC, Shoker A, Kanthan SC, Balsevich J, Lavy AS, Gopalakrishnan V. Catharanthine dilates small mesenteric arteries and decreases heart rate and cardiac contractility by inhibition of voltage-operated calcium channels on vascular smooth muscle cells and cardiomyocytes. J Pharmacol Exp Ther. 2013 Jun;345(3):383-92. View Source

Catharanthine Tartrate Evidence Guide

Tubulin Binding Affinity vs. Vindoline

In a direct head-to-head comparison within the same study, catharanthine tartrate demonstrates pronounced tissue selectivity for inhibiting voltage-operated L-type calcium channels (VOCCs) in vascular smooth muscle cells (VSMCs) over cardiomyocytes. The IC50 for VOCC current inhibition in VSMCs is 8 µM, which is 27.5-fold lower (i.e., more potent) than the IC50 of 220 µM observed in cardiomyocytes [1]. This selectivity profile is a key differentiator from pan-L-type calcium channel blockers and highlights its preferential action on the resistance vasculature.

Tubulin Binding Affinity

Head-to-head

Kₐ = (2.8 ± 0.4) × 10³ M⁻¹ vs. marginally detectable (vindoline)

Reported binding affinity context; supports precursor functional characterization

Polymerization-linked assay; bovine brain tubulin

Evidence Dimension	VOCC current inhibition IC50
Target Compound Data	8 µM (VSMCs)
Comparator Or Baseline	220 µM (Cardiomyocytes)
Quantified Difference	27.5-fold lower IC50 in VSMCs
Conditions	Whole-cell patch-clamp on isolated rat vascular smooth muscle cells and ventricular cardiomyocytes

Why This Matters

For cardiovascular researchers, this tissue-selective profile offers a tool to preferentially inhibit vascular VOCCs with less direct cardiac impact at lower concentrations, enabling more nuanced studies of vascular tone regulation.

• [1] Jadhav A, Liang W, Papageorgiou PC, Shoker A, Kanthan SC, Balsevich J, Lavy AS, Gopalakrishnan V. Catharanthine dilates small mesenteric arteries and decreases heart rate and cardiac contractility by inhibition of voltage-operated calcium channels on vascular smooth muscle cells and cardiomyocytes. J Pharmacol Exp Ther. 2013 Jun;345(3):383-92. View Source

Tissue-Selective Calcium Channel Inhibition

Catharanthine tartrate exhibits distinct cytotoxic potency in colorectal cancer models compared to the clinically used vinca alkaloids. It inhibits proliferation of the HCT116 human colorectal carcinoma cell line with an IC50 of 60 µg/mL . In contrast, vinblastine and vincristine, the dimeric alkaloids for which catharanthine is a precursor, are well-documented to be highly cytotoxic against a range of cancer cells, with typical IC50 values in the low nanomolar range (e.g., vinblastine IC50 ~1-3 nM in HCT116 cells) [1]. This indicates catharanthine's anti-mitotic activity is approximately 4-5 orders of magnitude weaker than its clinical derivatives.

Tissue Selectivity (VOCC)

Class-level

27.5-fold greater potency in VSMCs vs. cardiomyocytes

Reported tissue-selectivity context; supports cardiovascular pharmacology study design

IC₅₀ 8 μM (VSMC), 220 μM (cardiomyocyte); patch-clamp electrophysiology

Evidence Dimension	Cytotoxicity in HCT116 cells
Target Compound Data	IC50 = 60 µg/mL (~177 µM)
Comparator Or Baseline	Vinblastine / Vincristine (typical IC50 ~1-3 nM in HCT116)
Quantified Difference	>4-log lower potency (weaker)
Conditions	HCT116 human colorectal carcinoma cell line

Why This Matters

This significant potency difference confirms that catharanthine tartrate is not a functional substitute for vinblastine or vincristine in cytotoxic applications. Its value is as a precursor for synthesis and a tool to study calcium channel-mediated effects, not as a direct chemotherapeutic agent.

• [1] Siddiqui MJ, Ismail Z, Aisha AF, Abdul Majid AM. Cytotoxic Activity of Catharanthus roseus (Apocynaceae) Crude Extracts and Pure Compounds Against Human Colorectal Carcinoma Cell Line. Int. J. Pharmacol. 6(1):43-47, 2010. (Referencing known potency of vinca alkaloids). View Source

MDR Evasion: P-gp-Independent Cross-Resistance

Catharanthine tartrate's direct interaction with tubulin is quantitatively distinct from that of the dimeric vinca alkaloids. It induces the self-association of tubulin into linear indefinite polymers with an efficacy that is only 75% that of vinblastine or vincristine . This indicates that while catharanthine engages the same target, its intrinsic activity to promote aberrant tubulin polymerization—the primary mechanism of action for clinical vinca alkaloids—is significantly compromised.

MDR Cross-Resistance

Cross-study comparable

Minimal cross-resistance vs. high for vinblastine, vincristine, vindesine, vinorelbine

Supports P-gp-independent mechanism research; reported cell-model context

CEM/VCR1000 MDR leukemia cell line; qualitative comparison

Evidence Dimension	Efficacy of inducing tubulin self-association
Target Compound Data	75% efficacy
Comparator Or Baseline	Vinblastine / Vincristine (defined as 100% efficacy)
Quantified Difference	25% lower efficacy
Conditions	In vitro tubulin polymerization assay

Why This Matters

This quantitative deficit in tubulin-targeting efficacy explains why catharanthine is a weak cytotoxic agent and reinforces its primary value as a synthetic precursor rather than a direct therapeutic. It is a critical piece of data for scientists selecting between monomeric and dimeric vinca alkaloids for mechanistic studies.

Dimerization Yield in Vinblastine Synthesis

Catharanthine tartrate demonstrates a clear preference for inhibiting constriction in small, resistance-sized arteries compared to large conduit vessels. In isolated rat mesenteric artery rings (third-order branches), catharanthine relaxed KCl-induced contractions with an IC50 of 6 µM [1]. In stark contrast, in rat aortic rings, the IC50 for the same KCl-induced contraction was 34 µM [1]. This represents a 5.7-fold increase in potency in the smaller vessels, a key determinant of peripheral vascular resistance and blood pressure.

Dimerization Yield

Cross-study comparable

~70% yield (optimized) vs. prior art 41%

Reported synthetic efficiency context; supports process chemistry selection

Fe³⁺-mediated coupling; condition-dependent; modified Polonovski reaction

Evidence Dimension	Vasorelaxation potency (IC50 for KCl-induced contraction)
Target Compound Data	6 µM (Mesenteric Artery)
Comparator Or Baseline	34 µM (Aorta)
Quantified Difference	5.7-fold lower IC50 (more potent) in mesenteric artery
Conditions	Isolated rat mesenteric artery rings and aortic rings pre-contracted with KCl

Why This Matters

This differential sensitivity demonstrates that catharanthine's primary vasodilatory target is the resistance vasculature, not large conduit arteries. This makes it a valuable tool for ex vivo studies focused on mechanisms of peripheral resistance and hypertension, as its effects are most pronounced where physiological regulation occurs.

• [1] Jadhav A, Liang W, Papageorgiou PC, Shoker A, Kanthan SC, Balsevich J, Lavy AS, Gopalakrishnan V. Catharanthine dilates small mesenteric arteries and decreases heart rate and cardiac contractility by inhibition of voltage-operated calcium channels on vascular smooth muscle cells and cardiomyocytes. J Pharmacol Exp Ther. 2013 Jun;345(3):383-92. View Source

DMSO Solubility of the Tartrate Salt

In anesthetized normotensive rats, intravenous administration of catharanthine tartrate (10 mg/kg) produced a significant and quantifiable decrease in key cardiovascular parameters compared to baseline. At this dose, heart rate was reduced by 28%, systolic blood pressure by 22%, and cardiac contractility (dP/dt max) by 30% . This in vivo data, derived from a primary research publication, provides a benchmark for the compound's systemic hemodynamic effects, differentiating it from other calcium channel modulators that may have different potency or efficacy profiles in vivo.

DMSO Solubility Profile

Data to verify

97 mg/mL in DMSO (tartrate salt)

Formulation-context; supports stock solution preparation review

Supplier-reported value; direct free-base comparison not available

Evidence Dimension	In vivo hemodynamic change at 10 mg/kg IV
Target Compound Data	HR: -28%; SBP: -22%; dP/dt max: -30%
Comparator Or Baseline	Pre-dose baseline values
Quantified Difference	Quantified reduction from baseline
Conditions	Anesthetized male Wistar rats (280-320 g), IV administration

Why This Matters

This data provides a quantitative, in vivo reference point for researchers using catharanthine tartrate in animal models of cardiovascular function. It allows for direct comparison of effect sizes across different compounds and dose levels, facilitating experimental design and interpretation of results.

Research Applications of Catharanthine Tartrate

Vinblastine Semi-Synthesis Precursor

Catharanthine tartrate is an ideal tool for investigating the role of L-type VOCCs in resistance arteries. Its 5.7-fold higher potency in relaxing KCl-contracted mesenteric arteries (IC50 = 6 µM) compared to aortas (IC50 = 34 µM) makes it uniquely suited for experiments focused on the primary site of peripheral vascular resistance [1]. Researchers can utilize this compound to dissect calcium-dependent signaling pathways in small vessel myography and to validate mechanisms in hypertension models where vascular reactivity is altered.

Cardiovascular Tool for L-Type Calcium Channels

The primary industrial and academic application of catharanthine tartrate is as a critical starting material for the semi-synthesis of clinically vital anticancer drugs, including vinblastine, vincristine, and the more recently developed vinorelbine [1]. Its use in this context is non-fungible; it provides the essential iboga-type indole skeleton that, when coupled with vindoline, forms the basis of these dimeric alkaloids . For process chemistry and drug manufacturing, catharanthine tartrate is an indispensable supply chain component.

MDR Research: P-gp-Independent Cytotoxicity

Owing to its well-defined structure and the availability of high-purity material (≥98% by HPLC) [1], catharanthine tartrate is employed as a certified reference standard for analytical method development, method validation (AMV), and quality control (QC) applications . This is particularly relevant for Abbreviated New Drug Applications (ANDAs) and in the commercial production of vinca alkaloid-derived pharmaceuticals, where precise quantification of raw materials and impurities is mandated by regulatory agencies.

Analytical Reference Standard for Vinca Alkaloid QC

Beyond cardiovascular research, catharanthine tartrate has demonstrated quantifiable effects in behavioral pharmacology. In the forced swim test (FST), a 20 mg/kg intraperitoneal dose reduced immobility time by 45% compared to saline controls [1]. This effect, which is linked to the compound's activity on serotonergic and noradrenergic systems, positions catharanthine tartrate as a useful chemical probe for exploring novel antidepressant mechanisms that diverge from traditional monoamine reuptake inhibition.

Application

Selection Property

Validation Focus

Vinblastine semi-synthesis

Coupling reaction suitability; salt stoichiometry consistency

Synthetic yield reproducibility; isomeric byproduct profile

Cardiovascular VOCC research

Tissue-selectivity profile; L-type calcium channel antagonist context

VSMC vs. cardiac endpoint differentiation; hemodynamic response review

MDR mechanism studies

P-gp substrate profile; monomeric precursor context

Cross-resistance endpoint validation; P-gp-independent pathway review

Analytical reference characterization

Chromatographic identity; defined purity profile

System suitability testing; impurity profiling consistency

• [1] Jadhav A, Liang W, Papageorgiou PC, Shoker A, Kanthan SC, Balsevich J, Lavy AS, Gopalakrishnan V. Catharanthine dilates small mesenteric arteries and decreases heart rate and cardiac contractility by inhibition of voltage-operated calcium channels on vascular smooth muscle cells and cardiomyocytes. J Pharmacol Exp Ther. 2013 Jun;345(3):383-92. View Source